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Abstract
Uropathogenic Escherichia coli (UPEC) is the primary causative agent of urinary tract infections

(UTIs). The adhesion of UPEC to host bladder and kidney epithelial cells is a critical step in the

pathogenesis of UTIs. This adhesion is often mediated by the FmlH adhesin, a lectin located at

the tip of type F9 pili, which recognizes terminal galactoside/galactosaminoside moieties on

host cell surface glycoproteins. Inhibition of this interaction presents a promising anti-adhesive

therapeutic strategy to prevent or treat UTIs without the use of traditional antibiotics. This

application note provides a detailed protocol for determining the half-maximal inhibitory

concentration (IC50) of a novel FmlH inhibitor, AM4085, using a competitive fluorescence

polarization assay.

Introduction
The FmlH lectin is a key virulence factor for UPEC, facilitating bacterial colonization of the

urinary tract. By binding to specific carbohydrate structures on host cells, FmlH allows the

bacteria to resist urinary flow and establish an infection. AM4085 is a synthetic glycomimetic

small molecule designed to competitively inhibit the binding of FmlH to its natural ligands.
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Determining the potency of this inhibition, quantified by the IC50 value, is essential for its

development as a potential therapeutic agent.

This document outlines a robust and high-throughput compatible method for measuring the

IC50 of AM4085 against the lectin domain of FmlH (FmlHLD) using a fluorescence polarization

(FP) competitive binding assay. The principle of this assay relies on the displacement of a

fluorescently labeled ligand from the FmlHLD binding pocket by the unlabeled inhibitor,

AM4085. The resulting change in the polarization of the emitted fluorescent light is directly

proportional to the extent of displacement and is used to calculate the IC50 value.

Data Presentation
The following table summarizes the hypothetical data obtained from the competitive

fluorescence polarization assay for the determination of the IC50 of AM4085 against FmlHLD.

AM4085 Concentration
(µM)

Fluorescence Polarization
(mP)

% Inhibition

0.01 250 0

0.1 245 2.5

1 220 15

5 175 37.5

10 150 50

20 120 65

50 105 72.5

100 100 75

Summary of Results:
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Parameter Value

IC50 of AM4085 10 µM

Fluorescent Ligand Fluorescein-labeled galabioside

FmlHLD Concentration 100 nM

Fluorescent Ligand Concentration 10 nM

Assay Buffer Phosphate Buffered Saline (PBS), pH 7.4

Temperature 25°C

Experimental Protocols
Materials and Reagents

Recombinant FmlH Lectin Domain (FmlHLD): Purified recombinant protein.

AM4085: Test inhibitor compound.

Fluorescently Labeled Ligand: A high-affinity fluorescently-labeled ligand for FmlHLD (e.g.,

fluorescein-labeled galabioside).

Assay Buffer: Phosphate Buffered Saline (PBS), pH 7.4.

96-well or 384-well black, flat-bottom microplates.

Multichannel pipettes and sterile pipette tips.

A microplate reader capable of measuring fluorescence polarization.

Protocol: Competitive Fluorescence Polarization Assay
Preparation of Reagents:

Prepare a stock solution of FmlHLD in assay buffer.

Prepare a stock solution of the fluorescently labeled ligand in assay buffer. Protect from

light.
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Prepare a serial dilution of AM4085 in assay buffer. The concentration range should span

at least four orders of magnitude around the expected IC50.

Assay Setup:

In a 96-well microplate, add the following to each well:

A fixed concentration of FmlHLD (e.g., 100 nM).

A fixed concentration of the fluorescently labeled ligand (e.g., 10 nM).

Varying concentrations of the inhibitor AM4085.

Include control wells:

No inhibitor control: Contains FmlHLD and the fluorescent ligand to determine the

maximum polarization signal.

No protein control: Contains only the fluorescent ligand to determine the minimum

polarization signal.

Incubation:

Incubate the plate at room temperature (25°C) for 30 minutes to allow the binding reaction

to reach equilibrium. Protect the plate from light.

Measurement:

Measure the fluorescence polarization of each well using a microplate reader. Excite the

fluorescent ligand at its excitation wavelength and measure the parallel and perpendicular

components of the emitted light at its emission wavelength. The instrument will calculate

the polarization in millipolarization units (mP).

Data Analysis:

Calculate the percent inhibition for each concentration of AM4085 using the following

formula:
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where:

P_sample is the polarization of the sample well.

P_min is the polarization of the well with only the fluorescent ligand (no protein).

P_max is the polarization of the well with FmlHLD and the fluorescent ligand (no

inhibitor).

Plot the percent inhibition as a function of the logarithm of the AM4085 concentration.

Fit the data to a sigmoidal dose-response curve to determine the IC50 value, which is the

concentration of AM4085 that causes 50% inhibition of the fluorescent ligand binding.

Mandatory Visualizations
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Caption: FmlH-mediated adhesion and its competitive inhibition by AM4085.

Experimental Workflow: Competitive Fluorescence
Polarization Assay
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Prepare Reagents:
- FmlH_LD

- Fluorescent Ligand
- AM4085 Serial Dilution

Dispense into 96-well Plate:
- FmlH_LD (fixed)

- Fluorescent Ligand (fixed)
- AM4085 (variable)

Incubate at 25°C
for 30 minutes

Measure Fluorescence
Polarization (mP)

Data Analysis:
- Calculate % Inhibition

- Plot Dose-Response Curve
- Determine IC50

Click to download full resolution via product page

Caption: Workflow for IC50 determination using a competitive FP assay.

To cite this document: BenchChem. [Measuring the IC50 of AM4085 against FmlH: An
Application Note and Protocol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12386703/docs#measuring-the-ic50-of-am4085-
against-fmlh-an-application-note-and-protocol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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